Cas no 30006-99-6 (2,2,4,4-tetramethylazetidine)

• Product Name: 2,2,4,4-tetramethylazetidine
• CAS No: 30006-99-6
• MF: C₇H₁₅N
• MW: 113.20
• MDL: MFCD24621880
• CID: 5269558
• Update Time: 2026-03-09

2,2,4,4-tetramethylazetidine Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetramethylazetidine

• MDL： MFCD24621880
• Inchi： 1S/C7H15N/c1-6(2)5-7(3,4)8-6/h8H,5H2,1-4H3
• InChI Key： LQUFHIPRZXGNBM-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2,2,4,4-tetramethylazetidine

Exploring 2,2,4,4-Tetramethylazetidine (CAS No. 30006-99-6): Properties, Applications, and Innovations

2,2,4,4-Tetramethylazetidine (CAS No. 30006-99-6) is a specialized organic compound belonging to the azetidine family, characterized by its unique tetramethyl-substituted ring structure. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and catalysis. Researchers and industry professionals are increasingly exploring its potential as a building block for advanced polymers and bioactive molecules, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular structure of 2,2,4,4-Tetramethylazetidine features a four-membered azetidine ring with four methyl groups, contributing to its steric hindrance and chemical stability. These properties make it particularly valuable in asymmetric synthesis and ligand design, where controlled reactivity is essential. Recent studies highlight its role in developing next-generation catalysts for green chemistry applications, addressing the global push toward eco-friendly manufacturing processes. This aligns with trending searches on "sustainable chemical alternatives" and "green synthesis methods," reflecting broader industry priorities.

In the pharmaceutical sector, 2,2,4,4-Tetramethylazetidine serves as a key intermediate for nitrogen-containing heterocycles, which are pivotal in drug discovery. Its rigid structure enables the design of molecules with enhanced target selectivity, a topic frequently searched in relation to "drug development breakthroughs." Additionally, its potential in polymeric materials has been explored for creating high-temperature-resistant coatings and adhesives, resonating with queries like "advanced materials for extreme conditions."

From a synthetic perspective, the compound’s low basicity and solubility profile offer advantages in multistep reactions, reducing side products and improving yields. This efficiency is critical for industries optimizing cost-effective production—a recurring theme in AI-driven chemical research discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to verify its purity, a detail often queried by quality control specialists.

As innovation accelerates, 2,2,4,4-Tetramethylazetidine continues to inspire cross-disciplinary research. Whether in nanotechnology or bioconjugation, its adaptability underscores its relevance in modern chemistry. For those seeking deeper insights, combining keywords like "azetidine derivatives uses" or "CAS 30006-99-6 applications" can yield targeted technical literature, further enhancing its visibility in SEO-optimized scientific content.